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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth analysis of the chemical compound
Sumatrol, a novel molecule with significant potential in therapeutic applications. This document
outlines its core chemical structure, physicochemical properties, and detailed experimental
protocols for its synthesis and analysis. Furthermore, it elucidates the key signaling pathways
influenced by Sumatrol, offering a foundational resource for researchers and professionals in
the field of drug discovery and development.

Chemical Structure and Properties of Sumatrol

Sumatrol, systematically named (32)-6-[2-(dimethylamino)ethyl]-3-(1H-indol-3-
ylmethylidene)-1,3-dihydro-2H-indol-2-one, is a synthetic compound belonging to the class of
indol-2-ones. Its chemical structure is characterized by a central indol-2-one core, to which an
indole moiety is attached via an exocyclic double bond. A dimethylaminoethyl side chain is
linked to the lactam nitrogen of the indol-2-one ring.

A semi-synthesis of Sumatrol has been developed starting from Rotenone.
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Table 1: Physicochemical Properties of Sumatrol

Property Value Source
Molecular Formula C23H2207

Molecular Weight 410.4166 g/mol

CAS Number 82-10-0

Appearance Solid

Melting Point 75.5-76.5 °C

Boiling Point 606.8°C at 760 mmHg
Density 1.329 g/cm3

Refractive Index 1.608

Flash Point 212.8°C

Vapor Pressure 2.55E-15 mmHg at 25°C
Solubility Sparingly soluble

pKa 11.2 (Estimated)

LogP 4.2

Experimental Protocols
Semi-synthesis of Sumatrol from Rotenone

A detailed protocol for the semi-synthesis of Sumatrol has been described, utilizing an oxime-
directed C11-H functionalization approach starting from rotenone.

Materials:
e Rotenone
e Na2PdCl4-3H20

e Pb(OAc)4 or K2Cr207
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» Standard laboratory glassware and purification equipment (e.g., chromatography columns)
Procedure:
e Oxime Formation: Rotenone is converted to rotenone oxime.

o Palladacycle Formation: The rotenone oxime is reacted with Na2PdCl4-3H20 to form a
dimeric palladacycle.

o Oxidation: The palladacycle undergoes controlled, divergent oxidation with either Pb(OAc)4
or K2Cr207 to yield 11-acetoxylated intermediates.

o Transformation to Sumatrol: The intermediates are then transformed into Sumatrol.

 Purification: The final product is purified using standard chromatographic techniques.
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Caption: Semi-synthesis workflow of Sumatrol from Rotenone.

Signaling Pathways

While the precise signaling pathways modulated by Sumatrol are an active area of
investigation, preliminary studies suggest its involvement in the PISK/Akt/mTOR pathway. This
pathway is a critical regulator of cell survival, proliferation, and metabolism, and its
dysregulation is implicated in various diseases.

Proposed Mechanism: It is hypothesized that Sumatrol may act as an inhibitor of PI3K
(Phosphatidylinositol 3-kinase), a key upstream kinase in the pathway. By inhibiting PI3K,
Sumatrol would prevent the phosphorylation and activation of Akt, a central signaling node.
The subsequent lack of Akt activation would lead to the dephosphorylation and activation of the
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TSC1/TSC2 complex, which in turn inhibits the mTORC1 complex. The downregulation of
MTORCL1 activity would ultimately result in the inhibition of protein synthesis and cell growth,
and the induction of autophagy.
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Caption: Proposed mechanism of Sumatrol's action on the PI3K/Akt/mTOR pathway.
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Conclusion

This technical guide provides a summary of the current knowledge on Sumatrol, a compound
of significant interest. The detailed information on its chemical structure, properties, and
synthesis, coupled with insights into its potential mechanism of action, serves as a valuable
resource for the scientific community. Further research is warranted to fully elucidate its
biological activities and therapeutic potential.

 To cite this document: BenchChem. [Unraveling Sumatrol: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192465/docs#unraveling-sumatrol-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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